Cas no 502164-22-9 ((E)-Ethyl 4-butoxy-2-oxobut-3-enoate)

• Product Name: (E)-Ethyl 4-butoxy-2-oxobut-3-enoate
• CAS No: 502164-22-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 1562878
• PubChem ID: 18522593
• Update Time: 2025-06-07

(E)-Ethyl 4-butoxy-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-butoxy-2-oxo-, ethyl ester
• (E)-Ethyl 4-butoxy-2-oxobut-3-enoate
• SCHEMBL7068400
• 502164-22-9
• AM87010
• ethyl (E)-4-butoxy-2-oxobut-3-enoate

• Inchi： 1S/C10H16O4/c1-3-5-7-13-8-6-9(11)10(12)14-4-2/h6,8H,3-5,7H2,1-2H3/b8-6+
• InChI Key： WSQKPVMVPNBPFV-SOFGYWHQSA-N
• SMILES： O(/C=C/C(C(=O)OCC)=O)CCCC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6